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Compound of Interest

Compound Name: Diisopropylzinc

Cat. No.: B128070 Get Quote

Diisopropylzinc (CAS No. 625-81-0; Molecular Formula: C₆H₁₄Zn) is a highly reactive

organozinc reagent that has garnered significant attention in the field of organic synthesis,

particularly for its pivotal role in asymmetric catalysis. This guide provides an in-depth overview

of its chemical properties, synthesis, safe handling procedures, and key applications, with a

focus on its utility for researchers, scientists, and professionals in drug development.

Core Properties and Specifications
Diisopropylzinc is a pyrophoric liquid, meaning it can ignite spontaneously in air. It is typically

supplied as a solution in an inert solvent such as toluene.[1] Key physical and chemical

properties are summarized in the table below.
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Property Value References

CAS Number 625-81-0 [1][2][3]

Molecular Formula C₆H₁₄Zn [3][4][5]

Molecular Weight 151.57 g/mol [3][4]

Appearance Colorless liquid

Density 0.895 g/mL at 25 °C [5][6]

Boiling Point 136 °C [7]

Flash Point -5 °C (closed cup) [6]

Solubility
Soluble in organic solvents

such as toluene
[1]

Stability
Highly reactive, pyrophoric,

reacts violently with water
[1]

Synthesis of Diisopropylzinc
A common method for the synthesis of diisopropylzinc involves the reaction of isopropyl

iodide with a zinc-iron mixture in a flow-type system at the gas-solid boundary.[8] The reaction

conditions, particularly the temperature, are critical as they can also lead to the dissociation of

the product or the starting alkyl iodide.[8] An interesting aspect of this synthesis is the

isomerization of the propyl radical within the complex, leading to the formation of

diisopropylzinc even when starting from propyl iodide.[8]

Applications in Asymmetric Synthesis: The Soai
Reaction
Diisopropylzinc is a crucial reagent in the Soai reaction, a landmark example of asymmetric

autocatalysis with high enantiomeric excess.[1][2][9][10] This reaction involves the alkylation of

pyrimidine-5-carbaldehydes with diisopropylzinc, where the chiral product acts as a catalyst

for its own formation.[3][10] The remarkable efficiency of this reaction in amplifying a small

initial enantiomeric imbalance has made it a subject of intense research, particularly in studies

related to the origin of homochirality in nature.[2][3][9]
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The general scheme for the Soai reaction is as follows:

Pyrimidine-5-carbaldehyde

Chiral Pyrimidyl Alcohol
(Product and Catalyst)

+ Diisopropylzinc

Diisopropylzinc

Hydrolysis
Autocatalysis

Click to download full resolution via product page

Caption: The autocatalytic cycle of the Soai reaction.

The mechanism of the Soai reaction is complex, involving the formation of various zinc alkoxide

oligomers.[4][7] Kinetic studies and DFT calculations suggest that the reaction proceeds

through a dimeric catalyst which acts as a template for the reaction of two molecules of

diisopropylzinc with two molecules of the aldehyde, thereby regenerating the catalyst.[4]

Experimental Protocols
General Handling and Safety Precautions
Diisopropylzinc is a pyrophoric and water-reactive substance and must be handled with

extreme caution under an inert atmosphere (e.g., argon or nitrogen).[1][11]

Personal Protective Equipment (PPE):

Flame-resistant lab coat

Safety glasses or goggles

Chemical-resistant gloves (consult manufacturer's compatibility chart)

Closed-toe shoes

Handling Procedures:

All manipulations should be performed in a well-ventilated fume hood.
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Use dry, inert gas-flushed glassware and syringes.

Transfer the diisopropylzinc solution using a syringe or cannula techniques.

Avoid contact with air, moisture, and incompatible materials.

In case of a spill, do not use water. Use a dry absorbent material like sand or a specialized

spill kit for pyrophoric reagents.

Dispose of waste in accordance with institutional and national regulations for hazardous

materials.

Representative Experimental Protocol: Asymmetric
Addition of Diisopropylzinc to an Aldehyde
The following is a general procedure for the enantioselective addition of diisopropylzinc to an

aldehyde, a common application in organic synthesis.[12]

Materials:

Aldehyde (e.g., benzaldehyde)

Diisopropylzinc (1.0 M solution in toluene)

Chiral catalyst (e.g., (1R,2S)-N,N-dibutylnorephedrine)

Anhydrous toluene

Saturated aqueous ammonium chloride solution

Anhydrous magnesium sulfate

Standard laboratory glassware (oven-dried and cooled under inert gas)

Syringes and needles

Procedure:
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Under an argon atmosphere, a solution of the chiral catalyst (e.g., 0.05 mmol) in anhydrous

toluene (5 mL) is prepared in a flame-dried flask.

The solution is cooled to 0 °C, and diisopropylzinc (1.0 M in toluene, 2.5 mmol) is added

dropwise. The mixture is stirred at this temperature for 30 minutes.

A solution of the aldehyde (1.0 mmol) in anhydrous toluene (2 mL) is then added dropwise to

the reaction mixture at 0 °C.

The reaction is stirred at 0 °C and monitored by thin-layer chromatography (TLC) until the

starting aldehyde is consumed.

Upon completion, the reaction is quenched by the slow addition of saturated aqueous

ammonium chloride solution at 0 °C.

The mixture is allowed to warm to room temperature, and the aqueous layer is extracted with

diethyl ether (3 x 10 mL).

The combined organic layers are washed with brine, dried over anhydrous magnesium

sulfate, filtered, and the solvent is removed under reduced pressure.

The crude product is purified by column chromatography on silica gel to afford the chiral

secondary alcohol.

The enantiomeric excess of the product is determined by chiral high-performance liquid

chromatography (HPLC).

Logical Workflow for Asymmetric Synthesis using
Diisopropylzinc
The following diagram illustrates the general workflow for conducting an asymmetric synthesis

reaction involving diisopropylzinc.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b128070?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Diisopropylzinc
https://www.researchgate.net/figure/Proposed-mechanism-of-the-Soai-reaction-with-the-formation-of-the-transient_fig3_347479795
https://pmc.ncbi.nlm.nih.gov/articles/PMC7117993/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7117993/
https://pubs.acs.org/doi/pdf/10.1021/jo102525t
https://www.lookchem.com/ProductWholeProperty_LCPL705360.htm
https://www.sigmaaldrich.com/JP/ja/product/aldrich/568112
https://www.mdpi.com/2073-8994/15/7/1382
https://www.osti.gov/biblio/5949457
https://www.pnas.org/doi/10.1073/pnas.0503171102
https://pmc.ncbi.nlm.nih.gov/articles/PMC7597373/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7597373/
https://www.sigmaaldrich.com/SG/en/sds/aldrich/256781
https://pubs.acs.org/doi/pdf/10.1021/jo00104a057
https://www.benchchem.com/product/b128070#diisopropylzinc-cas-number-and-molecular-formula
https://www.benchchem.com/product/b128070#diisopropylzinc-cas-number-and-molecular-formula
https://www.benchchem.com/product/b128070#diisopropylzinc-cas-number-and-molecular-formula
https://www.benchchem.com/product/b128070#diisopropylzinc-cas-number-and-molecular-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b128070?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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